![molecular formula C14H11NO3S B2541243 3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid CAS No. 1979057-95-8](/img/structure/B2541243.png)
3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid” is a compound that contains a benzofuran moiety . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Synthesis Analysis
Benzofuran compounds have been synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another method involves the construction of a benzofuran ring through proton quantum tunneling .
Molecular Structure Analysis
The molecular structure of “3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid” includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .
Chemical Reactions Analysis
Benzofuran compounds have been involved in various chemical reactions. For example, a highly effective cocatalysis system (PdI2-thiourea and CBr4) enables a carbonylative cyclization of a broad range of o-hydroxylarylacetylenes to the corresponding methyl benzo[b]furan-3-carboxylates .
Scientific Research Applications
- Benzofuran derivatives, including EN300-1273024, have demonstrated potent anticancer effects. For instance, some substituted benzofurans exhibit significant cell growth inhibition in various cancer cell lines . Compound 36, a related benzofuran derivative, has shown promising activity against leukemia, lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
- Researchers have screened benzofuran derivatives against standard and clinical bacterial strains to assess their efficacy . Further investigations could reveal EN300-1273024’s antibacterial potential.
- The 5- or 6-position of the benzofuran nucleus can be modified to enhance antimicrobial activity. Halogens, nitro groups, and hydroxyl groups have been explored as substituents .
- Recent studies have focused on constructing benzofuran rings using innovative methods. For example, a unique free radical cyclization cascade enables the synthesis of complex polycyclic benzofuran compounds .
- Benzofuran compounds are widespread in higher plants, including Asteraceae, Rutaceae, Liliaceae, and Cyperaceae .
- EN300-1273024’s biological activities position it as a potential natural drug lead compound. Its anti-hepatitis C virus activity suggests therapeutic potential for hepatitis C disease .
- Novel scaffold compounds derived from benzofuran may find applications as anticancer agents .
Anticancer Activity
Antibacterial Properties
Antimicrobial Agents
Chemical Synthesis and Reactivity
Natural Product Sources
Drug Prospects and Lead Compounds
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-[2-(1-benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO3S/c16-13(17)6-5-10-8-19-14(15-10)12-7-9-3-1-2-4-11(9)18-12/h1-4,7-8H,5-6H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVEFASIPFZTZRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C3=NC(=CS3)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(1-Benzofuran-2-yl)-1,3-thiazol-4-yl]propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.